Cas no 63181-13-5 (1b-Hydroxy Vitamin D3)

• Product Name: 1b-Hydroxy Vitamin D3
• CAS No: 63181-13-5
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• MDL: MFCD22741441
• CID: 835806
• PubChem ID: 5283720
• Update Time: 2025-10-23

1b-Hydroxy Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol, (1b,3b,5Z,7E)-
• 1β-Hydroxy Vitamin D3
• (1R,3R,Z)-5-((E)-2-((1R,7aR)-7a-methyl-1-((R)-6-methylheptan-2-yl)dihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1α-hydroxy-5,6-trans-vitamin D3
• 1Beta-Hydroxy Vitamin D3
• 1beta-Calcidol
• 1.BETA.-HYDROXY VITAMIN D3
• 9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1,3-DIOL, (1.BETA.,3.BETA.,5Z,7E)-
• A-Calcidol
• ALFACALCIDOL IMPURITY B [EP IMPURITY]
• 1
• SCHEMBL9050240
• UNII-N72HYL8OKC
• N72HYL8OKC
• (1R,3R,E)-5-(2-((1R,3aS,7aR,E)-7a-Methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol
• DTXSID30415284
• Alfacalcidol impurity B [EP]
• 1.BETA.-CALCIDOL
• (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1beta,3beta-diol
• 1beta-hydroxyvitamin D3 / 1beta-hydroxycholecalciferol
• LMST03020235
• 63181-13-5
• 1?-Hydroxy Vitamin D3
• (1R,3R,Z)-5-(2-((1R,3aS,7aR,E)-7a-methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• (1beta,3beta,5Z,7E)- 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol; 1beta-Calcidol; Alfacalcidol Impurity B (EP); (5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1beta,3beta-diol
• (5Z,7E)-(1R,3R)-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol
• (1R,3R,5Z,7E)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1,3-DIOL
• 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol, (1beta,3beta,5Z,7E)-
• (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1b-Hydroxy Vitamin D3

• MDL： MFCD22741441
• Inchi： 1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24-,25+,26-,27-/m1/s1
• InChI Key： OFHCOWSQAMBJIW-FLFCXVRSSA-N
• SMILES： O[C@H]1C[C@H](C(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 400.33400
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 40.46000
• LogP: 6.58980

1b-Hydroxy Vitamin D3 Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 1b-Hydroxy Vitamin D3

Comprehensive Introduction to 1b-Hydroxy Vitamin D3 (CAS No. 63181-13-5): Benefits, Applications, and Research Insights

1b-Hydroxy Vitamin D3 (CAS No. 63181-13-5), a biologically active metabolite of Vitamin D3, has garnered significant attention in recent years due to its critical role in calcium homeostasis, bone health, and immune modulation. As a synthetic analog of the naturally occurring 1,25-dihydroxyvitamin D3 (calcitriol), this compound is widely studied for its potential therapeutic applications in metabolic disorders, autoimmune diseases, and even cancer research. The growing interest in vitamin D analogs and their health benefits has made 1b-Hydroxy Vitamin D3 a focal point for researchers and healthcare professionals alike.

One of the most searched questions about 1b-Hydroxy Vitamin D3 revolves around its mechanism of action. Unlike conventional Vitamin D3 supplements, this compound bypasses the hepatic hydroxylation step, directly exerting its effects on vitamin D receptors (VDRs) in target tissues. This unique property makes it a promising candidate for treating conditions like hypocalcemia, osteoporosis, and chronic kidney disease (CKD)—topics frequently queried in medical forums and search engines. Recent studies also highlight its immunomodulatory potential, linking it to autoimmune disease management, a hot topic in precision medicine.

The demand for 1b-Hydroxy Vitamin D3 has surged alongside rising public awareness of vitamin D deficiency, a global health concern exacerbated by indoor lifestyles and limited sun exposure. Searches for "best vitamin D forms for absorption" or "active vs. inactive vitamin D metabolites" reflect consumer curiosity about optimizing supplementation. Unlike cholecalciferol (inactive Vitamin D3), 1b-Hydroxy Vitamin D3 offers a bioavailable alternative, particularly for individuals with impaired renal or hepatic function—a key advantage highlighted in clinical discussions.

In the cosmetic and dermatology industries, 1b-Hydroxy Vitamin D3 is gaining traction for its role in skin cell proliferation and psoriasis treatment. Users often search for "vitamin D for skin health" or "topical vitamin D analogs," underscoring its relevance in dermatological therapeutics. Research suggests its efficacy in regulating keratinocyte differentiation, making it a valuable ingredient in formulations targeting chronic skin conditions.

From a biochemical perspective, the structural specificity of CAS No. 63181-13-5—particularly the hydroxyl group at the 1b-position—enhances its binding affinity to VDRs while minimizing hypercalcemia risks, a common side effect of vitamin D therapy. This balance between potency and safety aligns with current trends in nutraceutical innovation, where users prioritize "high-efficacy, low-risk supplements." Analytical techniques like HPLC and mass spectrometry are routinely employed to ensure the purity of 1b-Hydroxy Vitamin D3, addressing another frequently searched topic: "how to identify genuine vitamin D metabolites."

Emerging applications in sports nutrition and aging research further expand the compound’s appeal. Athletes and fitness enthusiasts increasingly inquire about "vitamin D for muscle recovery" and "bone density optimization," while geriatric studies explore its potential in mitigating age-related sarcopenia. The intersection of 1b-Hydroxy Vitamin D3 with gut microbiome research—another trending topic—reveals its indirect role in modulating inflammatory pathways, adding layers to its therapeutic profile.

Regulatory and manufacturing aspects of 1b-Hydroxy Vitamin D3 also draw attention. Queries like "GMP-certified vitamin D analogs" or "stability of hydroxylated vitamin D compounds" reflect industry concerns. Proper storage conditions (e.g., protection from light and moisture) are critical to maintain the stability of CAS No. 63181-13-5, as degradation products may compromise efficacy—a point emphasized in pharmaceutical quality control guidelines.

In summary, 1b-Hydroxy Vitamin D3 (CAS No. 63181-13-5) represents a versatile and scientifically validated compound with multidisciplinary applications. Its alignment with contemporary health trends—personalized nutrition, immune support, and chronic disease management—ensures its continued relevance in both academic and commercial spheres. Future research may unlock novel uses, solidifying its position as a cornerstone in modern therapeutics and preventive healthcare.